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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941

Essential Safety and Handling Guide for
Bromoethane-d5

For researchers, scientists, and drug development professionals, the safe handling of
deuterated compounds like Bromoethane-d5 is paramount for both personal safety and the
integrity of experimental outcomes. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans to ensure a secure and efficient research
environment.

Chemical and Hazard Identification

Bromoethane-d5, a deuterated analog of bromoethane, is a highly flammable liquid and vapor
that is harmful if swallowed or inhaled and is suspected of causing cancer.[1][2] It is also
hazardous to the ozone layer.[3] Understanding its properties is the first step in safe handling.
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Property

Value

Chemical Name

Bromoethane-d5

Synonyms Ethyl bromide-d5, 1-bromo(?Hs)ethane
CAS Number 3675-63-6
Molecular Formula C2DsBr

Molecular Weight 114 g/mol [1][2]

Appearance Not specified in search results
Boiling Point 37-40°C (lit.)[2]

Melting Point -119°C (lit.)[2]

GHS Hazard Statements

H225 (Highly flammable liquid and vapour),
H302 (Harmful if swallowed), H332 (Harmful if
inhaled), H351 (Suspected of causing cancer),
H420 (Harms public health and the environment

by destroying ozone in the upper atmosphere)

[1]3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with Bromoethane-d5.
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PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber). Nitrile
gloves may offer limited, short-

term splash protection.[4]

Provides robust protection
against halogenated

hydrocarbons.

Eye & Face Protection

Chemical safety goggles with a
face shield.[4][5]

Protects against splashes and
vapors that can cause serious

eye damage.[4]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.[4]

Minimizes skin contact and
protects from potential

splashes.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with

organic vapor cartridges.[4]

Essential for preventing
inhalation of harmful vapors,
especially when working
outside of a certified chemical

fume hood or during a spill.

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of

Bromoethane-d5.

Engineering Controls:

o Ventilation: All handling of Bromoethane-d5 must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[4]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[4]

Storage:
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Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][6][7]

Keep container tightly closed.[1][2][6]

Ground and bond container and receiving equipment to prevent static discharge.[1][2]

Recommended storage temperature is 2 - 8 °C.[6] The material is light-sensitive.[6]
Experimental Protocol: Standard Handling Procedure

This protocol outlines the essential steps for safely handling Bromoethane-d5 in a laboratory
setting.

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required PPE as specified in the table above.

[e]

Prepare all necessary equipment and reagents before handling the chemical.

o

Have a spill kit readily available.

e Handling:
o Conduct all transfers and manipulations of Bromoethane-d5 within the fume hood.[4]
o Use appropriate tools (e.g., pipettes) to avoid direct contact.
o Keep the container sealed when not in use.[4]

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with
Bromoethane-d>5.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[4]
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Disposal Plan

Proper disposal of Bromoethane-d5 and associated waste is critical to prevent environmental
contamination and ensure compliance with regulations.

o Waste Segregation:

o Liquid Waste: Unused or waste Bromoethane-d5 should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

o Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
collected in a separate, sealed, and clearly labeled hazardous waste container.[8]

o Disposal: All waste must be disposed of in accordance with local, regional, national, and
international regulations.[1][3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the exposed person to fresh air at once.[9]
If breathing has stopped, perform artificial
respiration.[9] Keep the affected person warm
and at rest. Get medical attention as soon as
possible.[3][9]

Skin Contact

Immediately wash the contaminated skin with
water.[9] If the chemical penetrates clothing,
immediately remove the clothing and wash the

skin with water.[9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing.[3] Get medical attention immediately.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person.[3] Rinse
mouth with water.[3] Call a poison center or

doctor/physician if you feel unwell.[1]

Visual Safety Workflows

To further clarify the procedural steps for handling Bromoethane-d5, the following diagrams

illustrate the safe handling workflow and the immediate first aid response for different types of

exposure.
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Caption: Safe handling workflow for Bromoethane-d5.
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Caption: First aid response for Bromoethane-d5 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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